4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 3-[4-(4,6-dimethoxypyrimidin-2-yl)piperazin-1-yl]-1,2,5-thiadiazole
• InChI: InChI=1S/C12H16N6O2S/c1-19-10-7-11(20-2)15-12(14-10)18-5-3-17(4-6-18)9-8-13-21-16-9/h7-8H,3-6H2,1-2H3
• InChI Key: PLKKSHXMLPUXLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)N2CCN(CC2)C3=NSN=C3)OC
• Molecular Formula: C12H16N6O2S
• Molecular Weight: 308.36 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring consisting of carbon and nitrogen atoms. It’s also a derivative of piperazine, a cyclic amine, and thiadiazole, a heterocyclic compound.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of the corresponding amines, carboxylic acids, or other functional groups. For example, DMTMM (4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride), a similar compound, is prepared by the reaction of 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) with N-methylmorpholine (NMM).

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Compounds like DMTMM are commonly used for the activation of carboxylic acids, particularly for amide synthesis. The resulting ester is highly reactive and can undergo a nucleophilic attack by an amine, an alcohol, or another nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on their specific chemical structure. For example, DMTMM has a molar mass of 276.72 g/mol.

Mechanism of Action

Target of Action

The compound, also known as DMTMM, is an organic triazine derivative commonly used for activation of carboxylic acids . Its primary targets are carboxylic acids, particularly for amide synthesis .

Mode of Action

DMTMM interacts with its targets through a typical mechanism to form carboxylic acid derivatives . First, the carboxylic acid reacts with DMTMM to form the active ester, releasing a molecule of N-methylmorpholinium (NMM) . The resulting ester is highly reactive and can undergo a nucleophilic attack by an amine, an alcohol, or another nucleophile .

Biochemical Pathways

The biochemical pathway primarily involves the activation of the starting carboxylic acid followed by nucleophilic attack by another molecule . This process is similar to other common amide coupling reactions involving activated carboxylic acids .

Result of Action

The result of DMTMM’s action is the formation of carboxylic acid derivatives, such as amides, esters, and anhydrides . These derivatives are formed through the activation of the starting carboxylic acid followed by nucleophilic attack by another molecule .

Action Environment

The action of DMTMM can be influenced by various environmental factors. For instance, DMTMM mediates amidation reactions in alcohol and aqueous solutions . Additionally, the by-product of the reaction with DMTMM, 2-hydroxy-4,6-dimethoxy-1,3,5-triazine, is highly water soluble and can be easily removed from the main reaction product .

Safety and Hazards

The safety and hazards associated with such compounds would depend on their specific chemical structure. For example, DMTMM is labeled with the signal word “Danger” and has hazard statements H302 and H314.

Future Directions

The future directions in the research and development of such compounds could involve the synthesis of new analogs, the exploration of their biological activities, and their potential use in the construction of functional molecular materials.